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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the determination of

Polychlorinated Biphenyl (PCB) congener 168 (CB 168) in various environmental matrices

using United States Environmental Protection Agency (U.S. EPA) Method 1668. This method

employs high-resolution gas chromatography/high-resolution mass spectrometry

(HRGC/HRMS) to achieve the low detection levels required for the analysis of these persistent

organic pollutants.

PCB 168, a hexachlorobiphenyl, is one of 209 PCB congeners. While not one of the twelve

"dioxin-like" PCBs with assigned World Health Organization (WHO) Toxic Equivalency Factors

(TEFs), monitoring its presence is crucial for comprehensive environmental assessment and

understanding potential toxicological impacts.[1][2] EPA Method 1668 is designed for the

congener-specific determination of all 209 PCBs, making it the reference method for this type

of analysis.[1][3][4]

Data Presentation
The performance of EPA Method 1668 is characterized by its low detection limits and stringent

quality control criteria. The following tables summarize key quantitative data from the method,
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providing a benchmark for laboratory performance.

Table 1: Method Detection Limits (MDLs) and Minimum Levels of Quantitation (MLs) for

Selected PCB Congeners in Water.[3][5]

Congener Homolog Group MDL (pg/L) ML (pg/L)

CB 77 Tetrachloro 10 20

CB 81 Tetrachloro 10 20

CB 126 Pentachloro 10 20

CB 168 Hexachloro 10 20

CB 169 Hexachloro 10 20

CB 180 Heptachloro 10 20

CB 209 Decachloro 50 100

Data extracted from EPA Method 1668, Revision C. MDLs and MLs are dependent on the level

of interferences and laboratory background levels.[3]

Table 2: Quality Control Acceptance Criteria for Ongoing Precision and Recovery (OPR) for

Selected PCB Congeners.

Congener Homolog Group
Limit on Precision
(RSD, %)

Range for
Recovery (%)

CB 77 Tetrachloro 25 75-125

CB 81 Tetrachloro 25 75-125

CB 126 Pentachloro 25 75-125

CB 168 Hexachloro 25 75-125

CB 169 Hexachloro 25 75-125

CB 180 Heptachloro 25 75-125

CB 209 Decachloro 30 70-130
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Data extracted from EPA Method 1668, Revision C, Table 6. These criteria apply to the analysis

of a method blank spiked with known quantities of analytes.[3]

Experimental Protocols
The following is a detailed protocol for the analysis of PCB congeners, including CB 168, using

EPA Method 1668. The method is applicable to a variety of matrices, including water, soil,

sediment, biosolids, and tissue.[1][3][4]

Sample Preparation and Extraction
The sample preparation and extraction procedures are matrix-specific.

Aqueous Samples (e.g., Wastewater, Surface Water):

Spike a 1-liter water sample with a solution containing isotopically labeled PCB congeners,

which serve as internal standards.

Filter the sample through a glass fiber filter.

Extract the filtered water using a solid-phase extraction (SPE) disk.

Elute the PCBs from the filter and SPE disk with a suitable solvent (e.g., methylene chloride).

Concentrate the extract for cleanup.

Solid and Semi-Solid Samples (e.g., Soil, Sediment, Biosolids):

Homogenize a representative portion of the sample.

Spike a 10-gram (dry weight) aliquot with the isotopically labeled internal standard solution.

Extract the sample using a Soxhlet extractor with a suitable solvent mixture (e.g.,

hexane/acetone).

Concentrate the extract for cleanup.

Tissue Samples (e.g., Fish):
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Homogenize a 20-gram aliquot of the tissue sample.

Spike a 10-gram aliquot of the homogenate with the isotopically labeled internal standard

solution.

Mix the sample with anhydrous sodium sulfate to remove water.

Extract the dried sample using a Soxhlet extractor with a suitable solvent mixture (e.g.,

methylene chloride/hexane).

Concentrate the extract and determine the lipid content.

Extract Cleanup
The concentrated extracts undergo a rigorous cleanup procedure to remove interfering

compounds. This typically involves a multi-step process using various chromatography

techniques.

Acid/Base Back-Extraction: To remove acidic and basic interferences.

Gel Permeation Chromatography (GPC): To remove high molecular weight interferences

such as lipids.

Adsorption Chromatography: Using materials like silica gel, alumina, and Florisil to separate

PCBs from other classes of compounds. For highly contaminated samples, a carbon column

cleanup may also be employed.

Instrumental Analysis
The cleaned extracts are analyzed by HRGC/HRMS.

Gas Chromatography (GC):

Column: A non-polar capillary column, such as a DB-5ms or equivalent, is typically used

for the separation of PCB congeners.

Injector: Splitless injection is commonly used to achieve low detection limits.
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Temperature Program: A programmed temperature ramp is used to separate the

congeners based on their boiling points and interaction with the stationary phase.

Mass Spectrometry (MS):

Instrument: A high-resolution mass spectrometer capable of a resolution of at least 10,000

(10% valley).

Ionization Mode: Electron ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) is used to monitor for the two most

abundant ions of the molecular ion cluster for each PCB homolog group.

Data Analysis and Quantitation
Identification: A PCB congener is identified by comparing its retention time and the ratio of

the two monitored ions to that of an authentic standard.

Quantitation: The concentration of each congener is determined using the isotope dilution

method, which relates the response of the native congener to its corresponding isotopically

labeled internal standard.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the analysis of PCB

congeners using EPA Method 1668.
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EPA Method 1668 Workflow for CB 168 Analysis
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Caption: Experimental workflow for EPA Method 1668.
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Discussion on the Application to CB 168
The analysis of CB 168 using EPA Method 1668 is generally straightforward, as it is a

hexachlorobiphenyl and falls within the range of congeners well-characterized by this method.

However, a critical consideration is its potential for co-elution with other congeners. It has been

reported that CB 168 can co-elute with CB 153, a more abundant and toxicologically significant

congener.[6] This co-elution can complicate the accurate quantitation of CB 168. Laboratories

should verify the chromatographic separation of these two congeners and, if co-elution occurs,

report the results as a sum.

From a toxicological perspective, CB 168 is not classified as a "dioxin-like" PCB by the WHO

and therefore does not have an assigned TEF.[2] However, exposure to PCB mixtures as a

whole is associated with a range of adverse health effects, including carcinogenicity and

impacts on the immune, reproductive, and nervous systems.[7] Therefore, the congener-

specific data for CB 168, even if not directly used in TEQ calculations, is valuable for a more

complete risk assessment and for source apportionment studies.

In conclusion, EPA Method 1668 provides a robust and sensitive analytical framework for the

determination of CB 168 in environmental samples. Adherence to the detailed protocols and

quality control measures outlined in the method is essential for generating high-quality,

defensible data for research, regulatory compliance, and human health risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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